(Z)-2-(3,4-dimethoxybenzylidene)-6-hydroxy-7-((3-methylpiperidin-1-yl)methyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-hydroxy-7-[(3-methylpiperidin-1-yl)methyl]-1-benzofuran-3-one
• InChI: InChI=1S/C24H27NO5/c1-15-5-4-10-25(13-15)14-18-19(26)8-7-17-23(27)22(30-24(17)18)12-16-6-9-20(28-2)21(11-16)29-3/h6-9,11-12,15,26H,4-5,10,13-14H2,1-3H3/b22-12-
• InChI Key: HDXWJGFKVFUHGT-UUYOSTAYSA-N
• Canonical SMILES: CC1CCCN(C1)CC2=C(C=CC3=C2OC(=CC4=CC(=C(C=C4)OC)OC)C3=O)O
• Isomeric SMILES: CC1CCCN(C1)CC2=C(C=CC3=C2O/C(=C\C4=CC(=C(C=C4)OC)OC)/C3=O)O
• Molecular Formula: C24H27NO5
• Molecular Weight: 409.5 g/mol

Description

(Z)-2-(3,4-dimethoxybenzylidene)-6-hydroxy-7-((3-methylpiperidin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C24H27NO5 and its molecular weight is 409.482. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(3,4-dimethoxybenzylidene)-6-hydroxy-7-((3-methylpiperidin-1-yl)methyl)benzofuran-3(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(3,4-dimethoxybenzylidene)-6-hydroxy-7-((3-methylpiperidin-1-yl)methyl)benzofuran-3(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Nano-Structured Ceria Recovery

The compound's derivatives have been explored in the recovery of nano-structured ceria (CeO2) from Ce(III)-Benzoxazine Dimer Complexes via thermal decomposition. This approach is significant in the field of material sciences, particularly in the synthesis of ceria which has a wide range of applications, including in catalysis and as an additive in materials (Veranitisagul et al., 2011).

Novel Derivative Synthesis

Researchers have synthesized novel derivatives of the compound for various scientific applications. For instance, novel octahydro-1, 5-imino-3-benzazocin-4, 7, 10-trione derivatives were prepared as ABC ring models of saframycins, showcasing the compound’s versatility in organic synthesis and pharmaceutical research (Saito et al., 1997).

Photodynamic Therapy Applications

A particular derivative has shown potential in photodynamic therapy, especially for the treatment of cancer. The derivative exhibited good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, important for Type II mechanisms in cancer treatment (Pişkin et al., 2020).

Benzoxazine Chemistry

The compound and its related derivatives are integral in the study of benzoxazine chemistry. This includes understanding the reactions between benzoxazine intermediates and model phenols, which is crucial for developing new polymeric materials with specific properties (Zhang & Solomon, 1998).

Lignan, Benzofuran, and Sesquiterpene Derivatives

Research into the roots of certain plants has led to the discovery of new lignan, benzofuran, and sesquiterpene derivatives. These compounds, including the benzofuran derivative, hold potential for various biological and pharmaceutical applications (Dobner et al., 2003).

Endophytic Fungus Derivatives

Derivatives of the compound have been isolated from endophytic fungi, showcasing the compound’s role in natural product chemistry and potential applications in pharmaceuticals, including antitumor and antimicrobial activities (Xia et al., 2011).